8-Methylcinnoline
Overview
Description
8-Methylcinnoline is a nitrogen-containing heterocyclic compound that has been extensively studied in the field of organic chemistry due to its unique properties and potential applications. This compound is composed of a six-membered aromatic ring fused to a five-membered nitrogen-containing ring. The synthesis of this compound is relatively simple, making it an attractive target for researchers looking to develop new chemical reactions and applications.
Scientific Research Applications
Chemical Synthesis and Reactivity
- Methylation of Cinnolines: 8-Methylcinnoline exhibits distinct reactivity in methylation reactions compared to other cinnoline derivatives. For instance, while methylation of 4-hydroxy-3-methylcinnoline yields products through alkylation at N-1 and N-2, this compound forms products predominantly through alkylation at N-2 (Ames, Chapman, & Waite, 1966).
Photoreactions and Photoproducts
- Photoreactions with Ethers: this compound undergoes photoreactions with ethers, leading to various photoproducts through a 1.4 addition process. This behavior is indicative of its potential in photochemical studies (Chen et al., 1968).
Material Science and Optics
- Fluorescence Quenching: The fluorescence quenching characteristics of 8-methyl quinoline make it a promising candidate for applications in sensors and optical materials. Its reaction with various halides demonstrates dynamic quenching through photo-induced electron transfer (Rautela et al., 2016).
Chemical Structure and Properties
- Cinnoline Protonation: Research on the protonation sites of various cinnolines, including this compound, provides essential insights into their chemical behavior and interaction with other molecules, useful in synthetic chemistry and drug design (Ames et al., 1967).
Properties
IUPAC Name |
8-methylcinnoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2/c1-7-3-2-4-8-5-6-10-11-9(7)8/h2-6H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XOJILQMBVZLODF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C=CN=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30632914 |
Source
|
| Record name | 8-Methylcinnoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30632914 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
5265-38-3 |
Source
|
| Record name | 8-Methylcinnoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30632914 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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